Cas no 1586784-92-0 (5-(Pyridin-4-YL)-1H-pyrazol-3-amine hydrochloride)

• Product Name: 5-(Pyridin-4-YL)-1H-pyrazol-3-amine hydrochloride
• CAS No: 1586784-92-0
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD26959408
• CID: 4702173
• Update Time: 2025-06-07

5-(Pyridin-4-YL)-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(PYRIDIN-4-YL)-1H-PYRAZOL-3-AMINE HYDROCHLORIDE
• 5-(Pyridin-4-YL)-1H-pyrazol-3-amine hydrochloride

• MDL： MFCD26959408
• Inchi： 1S/C8H8N4.ClH/c9-8-5-7(11-12-8)6-1-3-10-4-2-6;/h1-5H,(H3,9,11,12);1H
• InChI Key： HHFLCNZWKFCDJV-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CC(N)=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Topological Polar Surface Area: 67.6

Additional information on 5-(Pyridin-4-YL)-1H-pyrazol-3-amine hydrochloride

Introduction to 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride (CAS No. 1586784-92-0)

5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride, identified by its CAS number 1586784-92-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyrazole and pyridine chemical classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural combination of a pyridine ring with a pyrazole moiety makes it a versatile scaffold for drug discovery, offering unique interactions with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly advantageous in drug development pipelines where solubility is a critical factor for formulation and bioavailability. The 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride structure allows for multiple sites of functionalization, enabling researchers to modify its properties and tailor it for specific applications.

In recent years, there has been growing interest in heterocyclic compounds like pyrazoles due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The pyridinyl-pyrazole core of this molecule has been extensively studied for its ability to interact with enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the amine group or the pyridine ring have led to compounds with improved binding affinity and selectivity. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The CAS number 1586784-92-0 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature is crucial for researchers who need to reference specific chemical entities in their work. The compound’s entry in chemical databases also includes valuable information such as molecular weight, chemical formula, and physical properties, which are essential for experimental design.

Recent advancements in computational chemistry have further enhanced the utility of 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide the design of experiments and help optimize lead compounds for clinical development. Additionally, virtual screening methods have been employed to identify potential binding sites on target proteins, accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in pyrazole-based compounds due to their favorable pharmacokinetic properties. These properties include good oral bioavailability, metabolic stability, and low toxicity profiles. As a result, 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride has been explored as a starting point for developing new drugs that address unmet medical needs. Its structural features make it an attractive candidate for further investigation into treating chronic diseases such as cancer and neurodegenerative disorders.

In academic research, this compound has been used as a tool compound to study enzyme mechanisms and pathways relevant to human health. For example, its derivatives have been employed to investigate the role of specific enzymes in inflammation and cancer progression. By understanding these mechanisms at a molecular level, researchers can identify new therapeutic targets and develop more effective treatments.

The synthesis of 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers working with this compound have high-quality materials for their studies. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly employed in its preparation.

The growing body of research on 5-(Pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride underscores its importance as a building block in medicinal chemistry. As new synthetic strategies emerge and computational tools become more sophisticated, the potential applications of this compound are likely to expand further. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,5-(Pyridin-4-yL)-1H-pyrazol -3-am ine hy droch lor ide (CAS No . 1586784 -92 -0) represents a promising area of research with significant implications for drug development . Its unique structural features , combined with its favorable physicochemical properties , make it an valuable compoun d f or further investigation . As scientific understanding advances , we can expect t o see more innovative applications emerging from studies involving this remarkable molecule .